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Introduction

Dicyclohexylamine benzoate, a salt formed from the weak organic acid, benzoic acid, and the
amine, dicyclohexylamine, has been traditionally utilized as a corrosion inhibitor in various
industrial applications, including metalworking fluids. Its primary function is to protect ferrous
metals from corrosion by forming a protective film on the metal surface.[1] However, growing
concerns over the toxicological profile of dicyclohexylamine (DCHA), a secondary amine with
the potential to form carcinogenic nitrosamines, have led to a decline in its use and an
increased focus on developing safer, high-performance alternatives.[2]

These application notes provide a comprehensive overview of dicyclohexylamine benzoate in
the context of metalworking fluid formulations. This document includes a summary of its
performance characteristics, detailed experimental protocols for evaluation, and a discussion of
its mechanism of action and the trend towards alternative chemistries.

Performance Data

Quantitative data directly comparing the corrosion inhibition efficiency of dicyclohexylamine
benzoate to other common inhibitors in standardized metalworking fluid formulations is limited

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3049870?utm_src=pdf-interest
https://www.benchchem.com/product/b3049870?utm_src=pdf-body
https://www.benchchem.com/product/b3049870
https://www.advancionsciences.com/wp-content/uploads/2021/05/Life_After_the_Big_Four.pdf
https://www.benchchem.com/product/b3049870?utm_src=pdf-body
https://www.benchchem.com/product/b3049870?utm_src=pdf-body
https://www.benchchem.com/product/b3049870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

in publicly available literature. However, data for dicyclohexylamine (DCHA) and related
compounds provide insights into its performance.

Table 1: Corrosion Inhibition Performance of Dicyclohexylamine (DCHA) and an Alternative.

] Inhibition
L Concentrati Test .

Inhibitor Metal Efficiency Reference

on Method

(%)
Dicyclohexyla Electrochemi
mine (DCHA) ) cal
) 50 ppm Mild Steel 98 [3]

+ Oleylamine Impedance
(0OA) Spectroscopy
3-Amino-4- » Ferrous »

Not Specified Not Specified  "Excellent" [4]
Octanol Metals

Note: The data for DCHA is in combination with another amine, and the data for the alternative,
3-Amino-4-Octanol, is qualitative based on technical datasheets.

Table 2: Biostatic Performance Comparison.

Amine in Formulation Biostatic Performance vs. DCHA Control
Heptylamine Better
Octylamine Better
Pentylamine Worse
1,4-Cyclohexanediamine Better

This table is a qualitative summary based on a study comparing various amines to a
dicyclohexylamine (DCHA) containing standard.

Experimental Protocols
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Protocol 1: Evaluation of Corrosion Inhibition by Weight
Loss Method (Based on ASTM G31)

This protocol outlines a standard laboratory procedure for determining the corrosion inhibition
efficiency of dicyclohexylamine benzoate in a metalworking fluid formulation using the weight
loss method.

1. Materials and Equipment:
e Metal coupons (e.g., mild steel, cast iron) of known surface area.
o Abrasive paper (e.g., 240, 400, 600 grit silicon carbide).
e Analytical balance (accurate to 0.1 mg).
e Glass beakers or flasks.
o Water bath or incubator for temperature control.
 Ultrasonic cleaner.
» Dessicator.
o Metalworking fluid concentrate (with and without dicyclohexylamine benzoate).
o Corrosive solution (e.g., hard water, saline solution).
2. Procedure:
e Coupon Preparation:
o Mechanically polish the metal coupons using successively finer grades of abrasive paper.

o Clean the coupons by ultrasonicating in ethanol or acetone for 5-10 minutes to remove
any residual oils or particles.

o Rinse with deionized water and dry with a stream of warm air.
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o Store the cleaned coupons in a desiccator until use.
e Initial Weighing:

o Accurately weigh each prepared coupon to the nearest 0.1 mg and record the initial weight
(W_J).

e Preparation of Test Solutions:

o Prepare the desired concentration of the metalworking fluid in the corrosive solution (e.g.,
5% v/v). Prepare a blank solution (metalworking fluid base without inhibitor) and a test
solution containing a known concentration of dicyclohexylamine benzoate.

¢ Immersion Test:

o Completely immerse three replicate coupons in the blank solution and three in the test
solution in separate beakers.

o Maintain the beakers at a constant temperature (e.g., 25°C or 50°C) in a water bath or
incubator for a specified duration (e.g., 24, 48, or 72 hours).[5][6][7]

e Coupon Cleaning and Final Weighing:
o After the immersion period, carefully remove the coupons from the solutions.

o Clean the coupons according to ASTM G1 standard practice to remove corrosion products
without removing the base metal. This may involve chemical cleaning with an inhibited
acid.

o Rinse the cleaned coupons with deionized water, dry thoroughly, and reweigh to obtain the
final weight (W_f).

» Calculation of Corrosion Rate and Inhibition Efficiency:
o Calculate the weight loss (AW) for each coupon: AW =W _i- W _f.

o Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the formula: CR =
(8.76 x 10M x AW) / (Ax T x D) where:
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AW is the weight loss in grams.

A is the surface area of the coupon in cmz,

T is the immersion time in hours.

D is the density of the metal in g/cm3.

o Calculate the inhibition efficiency (IE%) using the formula: IE% = [(CR_blank -
CR_inhibitor) / CR_blank] x 100 where:

» CR_blank is the average corrosion rate in the blank solution.

» CR_inhibitor is the average corrosion rate in the inhibitor solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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